Cas no 2138284-24-7 (Sodium 2-chloro-3-methylquinoline-6-sulfinate)

• Product Name: Sodium 2-chloro-3-methylquinoline-6-sulfinate
• CAS No: 2138284-24-7
• MF: C₁₀H₇ClNNaO₂S
• MW: 263.675851106644
• CID: 6040083
• PubChem ID: 165454967
• Update Time: 2025-05-22

Sodium 2-chloro-3-methylquinoline-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-chloro-3-methylquinoline-6-sulfinate
• 2138284-24-7
• EN300-723969
• Sodium 2-chloro-3-methylquinoline-6-sulfinate

• Inchi： 1S/C10H8ClNO2S.Na/c1-6-4-7-5-8(15(13)14)2-3-9(7)12-10(6)11;/h2-5H,1H3,(H,13,14);/q;+1/p-1
• InChI Key： NTLHVWMBIOBOPS-UHFFFAOYSA-M
• SMILES： ClC1=C(C)C=C2C=C(C=CC2=N1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 262.9783716g/mol
• Monoisotopic Mass: 262.9783716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Sodium 2-chloro-3-methylquinoline-6-sulfinate

Comprehensive Overview of Sodium 2-chloro-3-methylquinoline-6-sulfinate (CAS No. 2138284-24-7)

Sodium 2-chloro-3-methylquinoline-6-sulfinate (CAS No. 2138284-24-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of a chloro group at the 2-position and a methyl group at the 3-position on the quinoline ring, along with a sulfinate moiety at the 6-position, makes it a versatile intermediate for synthetic chemistry.

In recent years, the demand for quinoline derivatives has surged, driven by their applications in drug discovery, materials science, and agrochemicals. Researchers are particularly interested in Sodium 2-chloro-3-methylquinoline-6-sulfinate due to its potential role in the synthesis of novel therapeutic agents. For instance, quinoline-based compounds are widely explored for their antimicrobial, anticancer, and anti-inflammatory properties. This compound's sulfinate group also opens avenues for further functionalization, making it a valuable building block in medicinal chemistry.

The synthesis and characterization of Sodium 2-chloro-3-methylquinoline-6-sulfinate involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes applications like pharmaceutical development. The compound's stability under various conditions is another area of interest, as it determines its suitability for long-term storage and industrial-scale production.

From an environmental and sustainability perspective, the production of Sodium 2-chloro-3-methylquinoline-6-sulfinate aligns with the growing emphasis on green chemistry. Researchers are exploring eco-friendly synthesis routes that minimize waste and reduce the use of hazardous reagents. This trend reflects broader industry shifts toward sustainable practices, which are increasingly important to both regulators and consumers. The compound's potential biodegradability and low toxicity profile further enhance its appeal in environmentally conscious applications.

In the context of drug discovery, Sodium 2-chloro-3-methylquinoline-6-sulfinate is being investigated for its role in developing targeted therapies. For example, quinoline derivatives have shown promise in treating diseases like malaria, tuberculosis, and certain cancers. The compound's ability to act as a precursor for more complex molecules makes it a focal point in combinatorial chemistry and high-throughput screening. These approaches are essential for identifying new drug candidates in an era where antibiotic resistance and unmet medical needs are pressing concerns.

Another hot topic in the scientific community is the use of machine learning and artificial intelligence (AI) to predict the properties and applications of chemical compounds like Sodium 2-chloro-3-methylquinoline-6-sulfinate. Computational models can accelerate the discovery process by simulating molecular interactions and optimizing synthesis pathways. This intersection of chemistry and technology is revolutionizing how researchers approach compound development, reducing costs and time-to-market for new products.

For industries involved in specialty chemicals, Sodium 2-chloro-3-methylquinoline-6-sulfinate represents a niche but growing market. Its applications extend beyond pharmaceuticals to include dyes, catalysts, and advanced materials. Companies investing in R&D for this compound are likely to benefit from its expanding utility and the increasing demand for high-performance chemical intermediates. Market analysts predict steady growth in this sector, driven by innovation and the need for customized solutions.

In summary, Sodium 2-chloro-3-methylquinoline-6-sulfinate (CAS No. 2138284-24-7) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery, materials science, and green chemistry, positions it as a key player in the future of chemical innovation. As research continues to uncover new uses and synthesis methods, this compound is poised to make a lasting impact across multiple disciplines.